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Introduction

Diisopropanolamine (DIPA) is a secondary amino compound and an aminodiol with the CAS
number 110-97-4.[1][2] It is a versatile chemical intermediate used in a wide array of industrial
applications, serving as an emulsifier, stabilizer, surfactant, and neutralizing agent.[3][4]
Structurally, it is diethanolamine substituted by methyl groups at positions 1 and 1'.[1][2] While
its primary uses are industrial, its properties as a pH buffer and solubilizing agent give it
relevance in formulations, including personal care and potentially pharmaceutical applications.
[1][5] This guide provides a comprehensive technical overview of its chemical properties,
applications, safety data, and relevant experimental protocols.

Chemical and Physical Properties

Diisopropanolamine is a hygroscopic, corrosive solid that appears as a white to yellow
crystalline substance or a colorless liquid.[1][6][7] It possesses a characteristic mild amine or
fish-like odor.[1][8] DIPA is completely miscible with water and soluble in alcohols and many
polar solvents.[1][8]

Table 1: Physicochemical Properties of Diisopropanolamine
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Property Value Source(s)

Chemical Formula CeH1sNO:2 [31[8]

Molecular Weight 133.19 g/mol [819]
White to yellow solid or

Appearance o [1109]
colorless liquid

Melting Point 33-45°C (91.4-113 °F) [LO][11][12]

- ) 249 - 251 °C (480 - 484 °F) at

Boiling Point [91[10][12]
745-760 mmHg

Density ~1.004 g/mL at 25 °C [91[12]

Vapor Pressure 0.02 mmHg at 42 °C [10][11]

Flash Point 126 - 135 °C (259 - 275 °F) [LO][11][12]

Autoignition Temperature 290 - 370 °C (554 - 698 °F) [6][10][13]

- 870 g/L at 20 °C (Completely

Water Solubility o [81[9][10]
miscible)

log Kow (Octanol/Water

iy . -0.82 [1][13]

Partition Coefficient)

Refractive Index (n2°P) ~1.448 - 1.4635 [81[9]

pH 11.4 (for a solution) [11]

Core Applications and Mechanisms

DIPA's bifunctional nature, containing both hydroxyl and amine groups, dictates its utility. It

serves as a basic chemical to neutralize acids, buffer pH, and act as a surfactant and
solubilizer for oils and fats.[3][5][7]

Its major applications include:

o Gas Sweetening: DIPAis used in the Shell ADIP® process to remove acidic gases like

hydrogen sulfide (H2S) and carbon dioxide (COz) from natural gas streams.[7][14] It can be

used for selective H2S removal at low pressures.[14] The mechanism involves a reversible
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chemical reaction where the amine forms a salt with the acid gases, which can be
regenerated by heating.[7][15]

o Surfactants and Emulsifiers: It is frequently used to neutralize fatty acids and sulfonic acid-
based surfactants to form soaps and emulsifiers in a variety of products, including personal
care items, metalworking fluids, and pesticides.[3][16][17]

e Corrosion Inhibitor: DIPA is a component in metalworking fluids and lubricants where it helps
to protect metal surfaces from corrosion.[3][7][16]

o Chemical Intermediate: It serves as a building block in the synthesis of other chemicals, such
as vulcanization accelerators for rubber and certain herbicides.[4] In pharmaceutical
applications, it can be an intermediate or used to adjust and stabilize the pH of medications.

[5]

o Coatings and Paints: It acts as a neutralizing agent for water-based coatings and supports
film formation in stoving enamels.[4][17]

Core Properties of DIPA

Good Solubilizer Bifunctional Molecule
(Oil & Fat) (Amine + Alcohol Groups)

Basic (Alkaline) Nature Hygroscopic

Solubilizes fatty acids Forms amides/salts Reactive sites for si/nlhesis Forms protegtive layer Reversible reaction with H2S/CO2 Neutralizes acid gases Neutralizes acidic resins
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Caption: Logical workflow showing how DIPA's core properties lead to its main applications.

Toxicological Profile
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Diisopropanolamine exhibits low acute systemic toxicity.[18] However, it is classified as a

serious eye irritant and can cause skin irritation, particularly with prolonged contact.[10][13][19]

Table 2: Acute Toxicity Data for Diisopropanolamine

Route Species Test Value Source(s)
>2,000 - 4,765

Oral Rat LD50 [1][11][13]
mg/kg

Dermal Rat LD50 >2,000 mg/kg [13]

Dermal Rabbit LD50 8,000 mg/kg [6][11]

Intraperitoneal Mouse LD50 96 mg/kg [1]

In repeated dose studies, no systemic effects were observed in rats given up to 750 mg/kg/day

dermally.[20] Oral administration showed an increase in kidney weights at doses of 500

mg/kg/day or more, without accompanying histopathological changes.[20] DIPA did not show

developmental toxicity in rats.[20]

Experimental Protocols

Synthesis of Diisopropanolamine

A common industrial synthesis involves the reaction of ammonia with propylene oxide.[21][22]

Methodology:

e Liquid ammonia and water are mixed to form an aqueous ammonia solution.[22]

e This solution is thoroughly mixed with propylene oxide. The molar ratio of ammonia to

propylene oxide is controlled, typically between 5:1 and 8:1.[22]

e The mixture is preheated to 140-145 °C and fed into a high-pressure reactor.[22]

e The reaction is carried out at a temperature of 148-155 °C and a pressure of 16.0-18.0 MPa

for 1.5 to 3 hours.[22]
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e The resulting product mixture contains monoisopropanolamine (MIPA), diisopropanolamine
(DIPA), and triisopropanolamine (TIPA).[9]

e The individual products are separated via flash evaporation and fractional distillation.[9][22]
This method can yield DIPA with a purity of over 99%.[9]

Analytical Method: DIPA in Water and Soil by HPLC

Analysis of DIPA can be challenging due to its lack of a strong chromophore.[7] A common
method involves derivatization followed by High-Performance Liquid Chromatography (HPLC).
[23][24]

Methodology:

o Sample Preparation (Water): Filter the aqueous sample through a 0.45 pm syringe filter.
Adjust the pH to >6 if necessary.[23]

o Sample Preparation (Soil): Perform an aqueous extraction of the soil sample. Filter the
extract.[23]

 Derivatization:
o Transfer a 0.50 mL aliquot of the filtered sample extract to a vial.[23]
o Add 25 pL of borate buffer.[23]

o Add 100 pL of a 2.5 mmol 9-fluorenylmethyloxycarbonyl chloride (FMOC-CI) solution in
acetonitrile.[23]

o Incubate the vial at a low heat for approximately 30 minutes. This reaction transforms the
amine into a product with strong UV absorbance and fluorescence.[23]

o Add 10 pL of 30% HCI to stop the reaction and vortex the sample.[23]
e Analysis:

o Inject the derivatized sample into an HPLC system.[23]
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o Separation is achieved using an octadecylsilyl (C18) reverse-phase column.[23]

o Detection is performed using a UV or fluorescence detector.[23]

o Calibration standards must undergo the same derivatization procedure.[23]
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Caption: Experimental workflow for the analysis of DIPA by HPLC with derivatization.
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Safety and Handling

Handling:

Use in a well-ventilated area.[38][25]

o Wear appropriate personal protective equipment (PPE), including protective gloves and
safety goggles.[8][25]

» Avoid contact with skin, eyes, and clothing.[10][25]

o Keep away from incompatible substances such as strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[6][11][13]

Storage:
e Store in a cool, dry, well-ventilated area.[8][10]

» Keep containers tightly closed to prevent moisture ingress, as the material is hygroscopic.[8]
[10][11]

o Store away from heat, open flames, and direct sunlight.[13][26]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the eyelids. Seek medical attention.[10][25]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing.[10]

 Inhalation: Remove from exposure to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[10]

« Ingestion: Do not induce vomiting. If the victim is conscious, give 2-4 cupfuls of water or milk.
Seek immediate medical attention.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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